![molecular formula C14H14ClN5O B3154596 3-(((5-Chloro-3-ethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)methyl)pyridine 1-oxide CAS No. 779353-65-0](/img/structure/B3154596.png)
3-(((5-Chloro-3-ethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)methyl)pyridine 1-oxide
Overview
Description
3-(((5-Chloro-3-ethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)methyl)pyridine 1-oxide (CEMP) is a novel and versatile chemical compound that has recently been developed and studied for its potential applications in the field of scientific research. CEMP is an organophosphorus compound with a wide range of potential uses due to its unique structure and properties. CEMP is a colorless, odorless and non-toxic compound that is soluble in water and can be synthesized in a laboratory setting. CEMP has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Energetic Materials
Compounds with a pyrazolo[1,5-a]pyrimidine structure have been studied for their potential use as energetic materials . These compounds exhibit excellent thermal stability and superior detonation performance, making them suitable for applications in the field of explosives .
Synthesis of Fused-Ring Compounds
The pyrazolo[1,5-a]pyrimidine structure is often used as a precursor in the synthesis of more complex heterocyclic systems . These fused-ring compounds have a wide range of applications in organic synthesis and medicinal chemistry .
Pharmaceutical Applications
Pyrazoles, which are part of the pyrazolo[1,5-a]pyrimidine structure, are known to be versatile scaffolds in medicinal chemistry . They are often used as starting materials for the preparation of pharmaceuticals with a wide range of biological activities .
Structural Investigations
Pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity . Investigations into the structure of pyrazoles, including those with a pyrazolo[1,5-a]pyrimidine structure, can provide valuable insights into structure/reactivity relationships in this class of heterocycles .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with serine/threonine-protein kinases, which play a crucial role in controlling the cell cycle .
Mode of Action
The exact mode of action of this compound is not clearly defined in the available literature. The compound likely interacts with its targets, leading to changes in their function. This interaction could potentially alter the activity of the target proteins, thereby affecting the cellular processes they regulate .
Biochemical Pathways
Given its potential interaction with serine/threonine-protein kinases, it may influence pathways related to cell cycle regulation .
properties
IUPAC Name |
5-chloro-3-ethyl-N-[(1-oxidopyridin-1-ium-3-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN5O/c1-2-11-8-17-20-13(6-12(15)18-14(11)20)16-7-10-4-3-5-19(21)9-10/h3-6,8-9,16H,2,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAKJCBNEUOKKTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2N=C(C=C(N2N=C1)NCC3=C[N+](=CC=C3)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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